ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate
Overview
Description
Ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate is a chemical compound with the molecular weight of 157.21 . The IUPAC name for this compound is ethyl (1S,2S)-2-aminocyclopentanecarboxylate .
Molecular Structure Analysis
The InChI code for ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate is1S/C8H15NO2/c1-2-11-8(10)6-4-3-5-7(6)9/h6-7H,2-5,9H2,1H3/t6-,7-/m0/s1 . This code provides a detailed description of the molecule’s structure, including its stereochemistry. Chemical Reactions Analysis
While specific chemical reactions involving ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate are not available, it’s important to note that similar compounds often undergo E2 elimination reactions . In these reactions, a base removes a hydrogen from a carbon adjacent to the carbon with the leaving group .Physical And Chemical Properties Analysis
Ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate is a solid at room temperature . It is stored in a refrigerator to maintain its stability . The compound has a molecular weight of 157.21 .Scientific Research Applications
Enantioselective Synthesis Applications
Ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate is utilized in enantioselective synthesis processes. For instance, it has been used in the stereoselective synthesis of Ceralure B1, a potent attractant for the Mediterranean fruit fly. This synthesis involves several key steps including an asymmetric Diels–Alder reaction and iodolactonization (Raw & Jang, 2000).
Polymer Chemistry
In polymer chemistry, derivatives of ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate have been used. For example, ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate was oligomerized using horseradish peroxidase as a catalyst, demonstrating its utility in enzymatic catalysis in polymerization processes (Pang, Ritter, & Tabatabai, 2003).
Ethylene Biosynthesis Analysis
This compound also plays a role in the study of ethylene biosynthesis. An integrated set of protocols suitable for the assembly of a complete picture of ethylene biosynthesis, including the measurement of ethylene itself, involves the analysis of related metabolites (Bulens et al., 2011).
Safety and Hazards
The compound is classified under the GHS07 hazard class . It carries the signal word ‘Warning’ and has hazard statements H302, H315, H319, H335 . These statements indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Future Directions
While specific future directions for ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate are not available, it’s worth noting that similar compounds are often used in research and development for various applications. The compound is available for purchase from several suppliers , indicating its relevance in scientific research and potential for future studies.
properties
IUPAC Name |
ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8H,2-6,10H2,1H3/t7-,8-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VODUKXHGDCJEOZ-YUMQZZPRSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCCC1N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H]1CCCC[C@@H]1N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601260061 |
Source
|
| Record name | Ethyl (1S,2S)-2-aminocyclohexanecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601260061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate | |
CAS RN |
24716-94-7 |
Source
|
| Record name | Ethyl (1S,2S)-2-aminocyclohexanecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24716-94-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl (1S,2S)-2-aminocyclohexanecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601260061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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